Cas no 1804847-23-1 (4-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 4-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1804847-23-1
• MF: C₇H₄F₃IN₂O₄
• MW: 364.017344474792
• CID: 4834264
• Update Time: 2025-10-30

4-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C7H4F3IN2O4/c8-7(9,10)17-6-3(2-14)12-1-4(5(6)11)13(15)16/h1,14H,2H2
• InChI Key： LHBVMSGLLSFBMS-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(CO)C=1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 1.7
• Topological Polar Surface Area: 88.2

Additional information on 4-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol

Research Brief on 4-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol (CAS: 1804847-23-1)

In recent years, the compound 4-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol (CAS: 1804847-23-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a pharmaceutical intermediate.

The compound, characterized by its nitro and trifluoromethoxy substituents, exhibits notable reactivity, making it a valuable scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a precursor in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing pyridine-based inhibitors targeting kinase enzymes implicated in cancer pathways.

From a synthetic chemistry perspective, advancements in the preparation of 4-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol have been achieved through optimized halogenation and oxidation protocols. Researchers have reported improved yields (up to 85%) using palladium-catalyzed cross-coupling reactions, as detailed in a recent Organic Letters publication. These methodologies highlight the compound's versatility in facilitating diverse chemical transformations.

Biological evaluations have further underscored its promise. In vitro assays revealed moderate inhibitory activity against inflammatory markers such as COX-2, suggesting potential applications in anti-inflammatory therapeutics. However, challenges remain in optimizing its pharmacokinetic properties, particularly its metabolic stability, as noted in a 2024 Bioorganic & Medicinal Chemistry study.

In conclusion, 4-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol represents a compelling case study in bridging chemical synthesis and drug development. Ongoing research is expected to elucidate its full therapeutic potential, particularly in oncology and immunology. Future directions may include structural derivatization to enhance selectivity and in vivo efficacy.